molecular formula C13H18ClNO4 B15366763 6-(4-Chloropyridin-2-yl)-6,6-dimethoxyhexanoic acid

6-(4-Chloropyridin-2-yl)-6,6-dimethoxyhexanoic acid

Cat. No.: B15366763
M. Wt: 287.74 g/mol
InChI Key: SCRVZSBRVUBZIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(4-Chloropyridin-2-yl)-6,6-dimethoxyhexanoic acid is a synthetic organic compound featuring a hexanoic acid backbone substituted with two methoxy groups and a 4-chloropyridin-2-yl moiety.

Properties

Molecular Formula

C13H18ClNO4

Molecular Weight

287.74 g/mol

IUPAC Name

6-(4-chloropyridin-2-yl)-6,6-dimethoxyhexanoic acid

InChI

InChI=1S/C13H18ClNO4/c1-18-13(19-2,7-4-3-5-12(16)17)11-9-10(14)6-8-15-11/h6,8-9H,3-5,7H2,1-2H3,(H,16,17)

InChI Key

SCRVZSBRVUBZIE-UHFFFAOYSA-N

Canonical SMILES

COC(CCCCC(=O)O)(C1=NC=CC(=C1)Cl)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s key structural features are compared below with analogs identified in the evidence:

Compound Name Substituents/Functional Groups CAS Number Key Properties/Applications
6-(4-Chloropyridin-2-yl)-6,6-dimethoxyhexanoic acid Chloropyridinyl, dimethoxy, carboxylic acid Not provided Potential therapeutic agent (inferred)
Gemcabene (6,6'-Oxybis(2,2-dimethylhexanoic acid)) Dimeric hexanoic acid, oxybis linker, dimethyl groups 157692 (CID) Cholesterol-lowering agent
6,6-Dimethoxyhexanoic acid Dimethoxy, carboxylic acid 153706-85-5 Limited commercial availability
6-(5-Bromo-2-methoxyphenyl)pyridine-3-carboxaldehyde Bromophenyl, methoxy, pyridine, aldehyde 1261905-26-3 Intermediate in organic synthesis

Key Observations:

  • Chloropyridine vs.
  • Dimethoxyhexanoic Acid vs. Gemcabene: While both share a hexanoic acid backbone, Gemcabene’s dimeric structure and oxybis linker may improve pharmacokinetic stability compared to the monomeric dimethoxyhexanoic acid chain in the target compound .
  • Methoxy vs. Fluorinated Analogs: Fluorinated derivatives (e.g., 6,6-difluorohexanoic acid) are absent in the evidence but hypothetically offer higher metabolic stability and lipophilicity than methoxy-substituted analogs .

Physicochemical and Pharmacological Implications

  • Solubility: The carboxylic acid group in all listed compounds enhances aqueous solubility. However, the chloropyridinyl group may reduce solubility compared to Gemcabene’s oxybis-linked dimer .
  • Electronic Effects: The electron-withdrawing chlorine atom on the pyridine ring could increase acidity of the carboxylic acid group relative to methoxy- or bromo-substituted analogs, influencing ionization state and membrane permeability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.